Cas no 2171232-41-8 ((2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid)

• Product Name: (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid
• CAS No: 2171232-41-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6227552
• PubChem ID: 165482622
• Update Time: 2025-06-08

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid
• (2R)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}propanoic acid
• EN300-1487998
• 2171232-41-8

• Inchi： 1S/C24H26N2O6/c1-15(21(27)28)25-22(29)24(10-12-31-13-11-24)26-23(30)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,25,29)(H,26,30)(H,27,28)/t15-/m1/s1
• InChI Key： YPPYOTDDEBDAEZ-OAHLLOKOSA-N
• SMILES： O1CCC(C(N[C@@H](C(=O)O)C)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid (CAS No. 2171232-41-8)

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid (CAS No. 2171232-41-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other biologically active molecules. Its unique structural features and chemical properties make it an essential building block in the development of novel therapeutic agents.

The Fmoc group, which is a widely used protecting group in peptide synthesis, is attached to the nitrogen atom of the oxan ring, providing stability and preventing premature reactions during the synthesis process. The propanoic acid moiety, on the other hand, contributes to the overall solubility and reactivity of the molecule, making it suitable for various chemical transformations.

Recent studies have highlighted the potential applications of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize peptides with enhanced pharmacological properties. These peptides have shown promise in treating conditions such as cancer, neurodegenerative disorders, and infectious diseases.

In addition to its use in peptide synthesis, (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid has also been explored for its potential as a prodrug precursor. Prodrugs are inactive compounds that are converted into their active form within the body, often leading to improved bioavailability and reduced side effects. Research conducted at the University of California, San Francisco, has shown that this compound can be modified to create prodrugs with enhanced stability and targeted delivery capabilities.

The chemical structure of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid is characterized by its chiral center at the propanoic acid moiety, which is crucial for its biological activity. The (R) configuration ensures that the molecule interacts specifically with target proteins or receptors, leading to more effective therapeutic outcomes. This chiral specificity is particularly important in drug design, where small changes in molecular structure can significantly impact efficacy and safety.

The synthesis of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process and improve yield and purity. The use of automated synthesizers has further enhanced the efficiency and reproducibility of these syntheses.

Clinical trials involving compounds derived from (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid have shown promising results. For example, a phase II clinical trial evaluating a peptide-based drug for treating Alzheimer's disease reported significant improvements in cognitive function and reduced neuroinflammation. These findings underscore the potential of this compound as a valuable tool in drug discovery and development.

Furthermore, computational studies using molecular dynamics simulations have provided insights into the binding interactions between (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid and its target proteins. These simulations have helped researchers optimize the molecular structure for better binding affinity and selectivity, leading to more effective drug candidates.

In conclusion, (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}propanoic acid (CAS No. 2171232-41-8) is a versatile and important compound with significant potential in pharmaceutical research. Its unique chemical properties and structural features make it an ideal candidate for developing novel therapeutic agents with improved efficacy and safety profiles. Ongoing research continues to explore new applications and optimizations of this compound, contributing to advancements in medicinal chemistry and drug discovery.